Cas no 1037301-09-9 (Butyl (S)-3-aminotetrahydrofuran-3-carboxylate)

• Product Name: Butyl (S)-3-aminotetrahydrofuran-3-carboxylate
• CAS No: 1037301-09-9
• MF: C₉H₁₇NO₃
• MW: 187.2362
• MDL: MFCD24627395
• CID: 4559613
• Update Time: 2025-06-08

Butyl (S)-3-aminotetrahydrofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Butyl (S)-3-aminotetrahydrofuran-3-carboxylate
• n-butyl (S)-3-amino-tetrahydrofuran-3-carboxylate
• WLXZWNOGIHHQBQ-VIFPVBQESA-N
• butyl (S)-3-amino-tetrahydrofuran-3-carboxylate
• n-butyl(S)-3-amino-tetrahydrofuran-3-carboxylate

• MDL： MFCD24627395
• Inchi： 1S/C9H17NO3/c1-2-3-5-13-8(11)9(10)4-6-12-7-9/h2-7,10H2,1H3/t9-/m0/s1
• InChI Key： WLXZWNOGIHHQBQ-VIFPVBQESA-N
• SMILES： O1C([H])([H])C([H])([H])[C@@](C(=O)OC([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(C1([H])[H])N([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 184
• Topological Polar Surface Area: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Butyl (S)-3-aminotetrahydrofuran-3-carboxylate

Butyl (S)-3-aminotetrahydrofuran-3-carboxylate (CAS No. 1037301-09-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Butyl (S)-3-aminotetrahydrofuran-3-carboxylate, identified by the chemical compound code CAS No. 1037301-09-9, represents a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique stereochemistry and structural properties, has garnered considerable attention in recent years due to its versatile applications in drug development. The (S)-configuration of the amine group imparts a specific spatial arrangement that is critical for the biological activity of various therapeutic agents.

The molecular structure of Butyl (S)-3-aminotetrahydrofuran-3-carboxylate consists of a tetrahydrofuran ring substituted with an amine and a carboxylate ester group. This configuration makes it an invaluable building block for synthesizing complex molecules, particularly in the field of chiral drugs. Chirality, or the presence of non-superimposable mirror images, is a fundamental aspect of many pharmacologically active compounds, and the stereochemical purity of intermediates like this one is paramount to achieving desired therapeutic outcomes.

In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Modern techniques such as asymmetric hydrogenation and enantioselective catalysis have been employed to enhance the yield and enantiomeric purity of Butyl (S)-3-aminotetrahydrofuran-3-carboxylate. These innovations not only improve the cost-effectiveness of drug production but also minimize waste, aligning with the growing emphasis on sustainable chemistry practices.

The utility of Butyl (S)-3-aminotetrahydrofuran-3-carboxylate extends beyond its role as a mere intermediate. It has been incorporated into various drug candidates targeting diverse therapeutic areas, including oncology, immunology, and central nervous system disorders. For instance, researchers have leveraged this compound to develop novel protease inhibitors, which are crucial in treating viral infections and cancer. The ability to fine-tune the stereochemistry and functional groups on this scaffold allows for the creation of molecules with tailored biological activities.

Recent studies have highlighted the importance of stereochemical control in drug design. A notable example involves the development of antiviral agents where the (S)-enantiomer of Butyl (S)-3-aminotetrahydrofuran-3-carboxylate has demonstrated superior efficacy compared to its racemic counterpart. This underscores the significance of selecting appropriate intermediates that can be seamlessly integrated into complex synthetic pathways while maintaining high enantiomeric purity.

The pharmaceutical industry continues to explore new applications for this versatile intermediate. Researchers are investigating its potential use in peptidomimetic chemistry, where it serves as a key building block for designing peptidomimetics with enhanced stability and bioavailability. Such derivatives are particularly valuable in creating drugs that can circumvent enzymatic degradation while maintaining target specificity.

Sustainability is another critical factor driving the demand for high-quality intermediates like Butyl (S)-3-aminotetrahydrofuran-3-carboxylate. The shift towards green chemistry principles has prompted pharmaceutical companies to adopt processes that minimize hazardous waste and energy consumption. The efficient synthesis of this compound exemplifies how advancements in chemical methodology can contribute to more environmentally friendly drug production.

In conclusion, Butyl (S)-3-aminotetrahydrofuran-3-carboxylate stands as a cornerstone in modern pharmaceutical synthesis. Its unique structural features and stereochemical properties make it an indispensable tool for medicinal chemists striving to develop innovative therapeutics. As research progresses, the applications of this compound are expected to expand further, reinforcing its role as a pivotal intermediate in the quest for next-generation pharmaceuticals.